Cas no 1903716-31-3 (1-benzyl-3-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea)

• Product Name: 1-benzyl-3-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea
• CAS No: 1903716-31-3
• MF: C₁₈H₂₇N₅O₂
• MW: 345.43928360939
• CID: 5767787
• PubChem ID: 168003195
• Update Time: 2025-11-06

1-benzyl-3-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1903716-31-3
• 1-benzyl-3-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea

• Inchi： 1S/C18H27N5O2/c1-13-11-16(24)22-17(20-13)23-9-7-15(8-10-23)21-18(25)19-12-14-5-3-2-4-6-14/h2-6,13,15,17,20H,7-12H2,1H3,(H,22,24)(H2,19,21,25)
• InChI Key： MDRYLRNHKVEZKE-UHFFFAOYSA-N
• SMILES： O=C1CC(C)NC(N1)N1CCC(CC1)NC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 345.21647512g/mol
• Monoisotopic Mass: 345.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.5Ų

Additional information on 1-benzyl-3-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea

1-Benzyloxy-3-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea

The compound 1-benzyl-3-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]urea (CAS No. 1903716-31-3) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

Structural Overview: The molecule consists of a urea moiety, which serves as the central linking group. Attached to this urea group is a benzyl substituent, providing aromatic stability and potential for further functionalization. The other end of the urea group is connected to a piperidine ring, which is further substituted with a 4-methyl-pyrimidine derivative. This pyrimidine ring is in a dihydro form, with an oxo group at the 6-position, contributing to the molecule's electronic properties and bioavailability.

Biological Activity: Recent research has demonstrated that 1-benzyl...urea exhibits potent activity against various targets, including kinase enzymes and other protein targets implicated in diseases such as cancer and inflammatory disorders. The presence of the pyrimidine ring, a known scaffold in many bioactive compounds, enhances its ability to interact with biological systems. Additionally, the piperidine ring contributes to the molecule's flexibility and ability to form hydrogen bonds, which are critical for its pharmacodynamic properties.

Synthesis and Optimization: The synthesis of this compound involves multi-step organic reactions, including coupling reactions and cyclizations. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring scalability for potential pharmaceutical applications. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the process.

Applications in Drug Discovery: The compound has shown promise in preclinical studies as a potential lead for drug development. Its ability to modulate key signaling pathways makes it a candidate for treating conditions such as neurodegenerative diseases and autoimmune disorders. Furthermore, its structural versatility allows for further modification to enhance efficacy and reduce off-target effects.

Conclusion: 1-Benzyl...urea (CAS No. 1903716-31-3) stands out as a valuable molecule in contemporary medicinal chemistry. Its unique structure, coupled with its biological activity, positions it as a significant player in the development of novel therapeutic agents. Continued research into its properties will undoubtedly unlock new opportunities for its application in medicine.